Cas no 84771-20-0 (Fmoc-Trp-Osu)

• Product Name: Fmoc-Trp-Osu
• CAS No: 84771-20-0
• MF: C₃₀H₂₅N₃O₆
• MW: 523.536007642746
• CID: 707487
• Update Time: 2025-06-12

Fmoc-Trp-Osu Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate
• Fmoc-L-Trp-OSu
• FMOC-TRP-OSU
• Carbamic acid, [(1S)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
• Carbamic acid, [2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester, (S)- (ZCI)
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan 2,5-dioxo-1-pyrrolidinyl ester (ACI)
• Fmoc-Trp-Osu

• Inchi： 1S/C30H25N3O6/c34-27-13-14-28(35)33(27)39-29(36)26(15-18-16-31-25-12-6-5-7-19(18)25)32-30(37)38-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,16,24,26,31H,13-15,17H2,(H,32,37)/t26-/m0/s1
• InChI Key： WWQYTEPUEUNBOM-SANMLTNESA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)ON1C(=O)CCC1=O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-Trp-Osu

Comprehensive Guide to Fmoc-Trp-Osu (CAS No. 84771-20-0): Properties, Applications, and Innovations

Fmoc-Trp-Osu (CAS No. 84771-20-0) is a highly specialized N-hydroxysuccinimide (NHS) ester derivative of Fmoc-protected tryptophan, widely utilized in peptide synthesis and bioconjugation. This compound plays a pivotal role in modern pharmaceutical research, drug development, and biomaterial engineering. Its unique chemical properties, including high reactivity with primary amines and stability under mild conditions, make it indispensable for solid-phase peptide synthesis (SPPS) and labeling applications.

The growing demand for Fmoc-Trp-Osu is driven by advancements in precision medicine and biologics, where researchers seek efficient tools for peptide modification. Recent trends highlight its use in antibody-drug conjugates (ADCs) and fluorescent probes, addressing key challenges in cancer therapeutics and diagnostic imaging. Users frequently search for "Fmoc-Trp-Osu solubility," "Fmoc-Trp-Osu storage conditions," and "Fmoc-Trp-Osu coupling efficiency," reflecting practical concerns in laboratory workflows.

From a structural perspective, Fmoc-Trp-Osu features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which ensures selective deprotection during stepwise peptide assembly. The NHS ester moiety facilitates rapid amide bond formation with lysine residues or peptide N-termini, minimizing side reactions. This specificity is critical for synthesizing complex peptides like GPCR ligands and antimicrobial peptides, areas of intense interest in drug discovery forums.

Innovations in green chemistry have also impacted Fmoc-Trp-Osu applications. Researchers now explore solvent-free activation methods and microwave-assisted synthesis to enhance yield while reducing environmental footprint. Such approaches align with the "sustainable peptide synthesis" trend, a hot topic in academic and industrial circles. Additionally, the compound's compatibility with automated synthesizers makes it a staple in high-throughput platforms, answering queries like "best Fmoc-Trp-Osu protocol for HTS."

Quality control of Fmoc-Trp-Osu (CAS No. 84771-20-0) requires rigorous HPLC and mass spectrometry analysis to confirm purity, as impurities can compromise peptide folding and biological activity. Suppliers often provide technical data sheets addressing "Fmoc-Trp-Osu stability in DMF" or "handling hygroscopic Fmoc-Trp-Osu," common pain points for end-users. Proper storage at -20°C under inert gas is recommended to prevent hydrolysis of the NHS ester.

Emerging applications include Fmoc-Trp-Osu in hydrogel design for 3D cell culture and tissue engineering, leveraging its ability to incorporate tryptophan fluorescence for real-time monitoring. This intersects with the booming field of organ-on-a-chip technologies, where users frequently inquire about "Fmoc-Trp-Osu crosslinking density." The compound's versatility continues to inspire novel methodologies, cementing its status as a cornerstone reagent in bioorganic chemistry.